2-(4-methoxyphenyl)-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C22H22N2O2S/c1-26-19-10-6-15(7-11-19)12-21(25)24-22-23-20(14-27-22)18-9-8-16-4-2-3-5-17(16)13-18/h6-11,13-14H,2-5,12H2,1H3,(H,23,24,25)
• InChI Key: DWDSFMQDSLLJBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CC4=C(CCCC4)C=C3
• Molecular Formula: C22H22N2O2S
• Molecular Weight: 378.5 g/mol
• CAS No.: 923415-46-7

Description

2-(4-methoxyphenyl)-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]acetamide is a useful research compound. Its molecular formula is C22H22N2O2S and its molecular weight is 378.49. The purity is usually 95%.
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Scientific Research Applications

Thiophene Analogues in Carcinogenicity Studies

• Study Findings: Thiophene analogues, including compounds structurally related to benzidine and 4-aminobiphenyl, have been synthesized and evaluated for their potential carcinogenicity. These studies shed light on the structural-activity relationships important for carcinogenic potential, which could be relevant when considering the safety profile of new chemical entities (Ashby et al., 1978).

Advanced Oxidation Processes for Acetaminophen Degradation

• Study Findings: Research on the degradation of acetaminophen, a common pharmaceutical, by advanced oxidation processes (AOPs) offers insights into how chemical structures might be transformed in environmental or biological contexts. This is particularly relevant for understanding the environmental impact and biodegradability of new chemical compounds (Qutob et al., 2022).

Pharmacokinetics and Pharmacodynamics of Bilastine

• Study Findings: The comprehensive review of bilastine, including its chemical structure, pharmacokinetics, and pharmacodynamics, provides a framework for understanding how novel compounds may interact with biological systems. This information is crucial for drug development processes (Sharma et al., 2021).

Plastic Scintillators for Radiation Detection

• Study Findings: The use of polymethyl methacrylate-based plastic scintillators, including discussions on luminescent dyes and solvent replacements, illustrates the application of organic chemistry in developing materials for detecting ionizing radiation. This research could be relevant when exploring novel uses for chemical compounds in non-pharmaceutical contexts (Salimgareeva & Kolesov, 2005).